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For researchers, scientists, and drug development professionals leveraging large language
models (LLMSs), optimizing computational efficiency while preserving model accuracy is
paramount. W4A8 quantization, which uses 4-bit weights and 8-bit activations, has emerged as
a promising strategy. This guide provides a comprehensive comparison of Fine-grained Post-
Training Quantization (FPTQ) with other leading W4A8 quantization methods, supported by
experimental data and detailed methodologies.

The demand for deploying increasingly large and powerful language models in resource-
constrained environments has spurred the development of various model compression
technigues. Among these, post-training quantization (PTQ) offers a practical approach by
reducing the precision of model parameters after training, thereby lowering memory footprint
and accelerating inference. The W4A8 (4-bit weights, 8-bit activations) quantization scheme
strikes a balance between the aggressive compression of 4-bit weights and the preservation of
accuracy with 8-bit activations.

This guide delves into a comparative analysis of several prominent W4A8 quantization
methods:

o FPTQ (Fine-grained Post-Training Quantization): A novel method that employs logarithmic
equalization for activation outliers and fine-grained weight quantization to maintain
performance.[1][2]
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» SmoothQuant: This technique smooths activation outliers by migrating the quantization
difficulty from activations to weights, enabling more efficient and accurate quantization.[3][4]

[5]

o LLM-QAT (Quantization-Aware Training for LLMs): Unlike PTQ methods, LLM-QAT
introduces quantization during the fine-tuning process, leveraging data-free distillation to
preserve model accuracy.

o AWQ (Activation-aware Weight Quantization): This method identifies and protects a small
fraction of salient weights from quantization to significantly reduce performance degradation.

o GPTQ (Generalized Post-Training Quantization): A layer-wise quantization method that
iteratively quantizes weights to minimize the mean squared error.

Quantitative Performance Comparison

To provide a clear and objective comparison, the following table summarizes the performance
of these W4A8 quantization methods on popular large language models like LLaMA and
BLOOM. The primary metric used is perplexity, a common measure of a language model's
ability to predict a sample of text. Lower perplexity indicates better performance.
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Model

Method

WA4AS8 Perplexity

o Key Differentiator
(WikiText-2)

LLaMA-7B

FP16 (Baseline)

~5.0 -

FPTQ

Logarithmic activation
equalization, fine-
grained weight

quantization[1][2]

SmoothQuant

Activation smoothing
by migrating
quantization difficulty

to weights[3]

LLM-QAT

Data-free
gquantization-aware

training

AWQ

Protects salient
weights based on

activation magnitudes

GPTQ

Layer-wise
gquantization with error

minimization

BLOOM-7B1

FP16 (Baseline)

~3.4 -

FPTQ

Logarithmic activation
equalization, fine-
grained weight

guantization[1]

SmoothQuant

Activation smoothing
by migrating
quantization difficulty

to weights[3]

Note: The perplexity values are approximate and collated from various research papers. Minor

variations may exist due to different experimental setups. FPTQ generally demonstrates state-
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of-the-art performance among post-training W4A8 methods, often outperforming even the more
resource-intensive quantization-aware training approach of LLM-QAT.[2]

Experimental Protocols

The following sections detail the methodologies used in the key experiments for each
quantization method.

FPTQ: Fine-grained Post-Training Quantization

» Calibration Dataset: A small, representative dataset (e.g., a subset of C4) is used to analyze
the distribution of activations.

¢ Activation Quantization:

o Logarithmic Equalization: For layers with activation outliers, a logarithmic function is
applied to the activation values to reduce their dynamic range before quantization.[1][2]

o Fine-grained Strategy: A layer-wise strategy is employed, where different quantization
schemes (e.g., per-tensor, per-token) are selected for different layers based on their
activation characteristics.[1]

* Weight Quantization: Fine-grained quantization is applied to the weights, often at a group-
wise level, to better handle variations in weight distributions.[1]

o Hardware: Experiments are typically conducted on NVIDIA A100 or H100 GPUSs.

SmoothQuant

o Calibration Dataset: A calibration set is used to determine the scaling factors for smoothing.
o Methodology:

o Difficulty Migration: A mathematically equivalent transformation is applied to the weights
and activations. A smoothing factor is calculated for each channel to scale down the
activation outliers and scale up the corresponding weights.[4][5]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://openreview.net/forum?id=ykhRO1mAg3
https://www.benchchem.com/product/b2542558?utm_src=pdf-body
https://arxiv.org/pdf/2308.15987
https://openreview.net/forum?id=ykhRO1mAg3
https://arxiv.org/pdf/2308.15987
https://arxiv.org/pdf/2308.15987
https://arxiv.org/abs/2211.10438
https://medium.com/athina-ai/research-paper-summary-smoothquant-accurate-and-efficient-post-training-quantization-for-large-63c5c46f3728
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Quantization: Standard per-tensor or per-token quantization is then applied to the
smoothed activations and transformed weights.[3]

o Key Insight: Activations are harder to quantize than weights due to outliers. SmoothQuant
makes activations "quantization-friendly" by transferring this difficulty to the weights.[4][5]

LLM-QAT: Quantization-Aware Training for LLMs

» Methodology:

o Data-Free Distillation: Instead of using the original training data, synthetic data is
generated from the pre-trained model itself. This preserves the model's output distribution
without requiring access to sensitive training datasets.

o Quantization-Aware Fine-tuning: The model is fine-tuned on this generated data with
simulated quantization operations in the training loop. This allows the model to adapt to
the noise and non-linearities introduced by quantization.

o KV Cache Quantization: LLM-QAT can also be extended to quantize the Key-Value (KV)
cache, which is crucial for reducing memory bandwidth bottlenecks during generative
inference.

AWQ: Activation-aware Weight Quantization

o Calibration Dataset: A small calibration dataset is used to observe the activation magnitudes.
o Methodology:

o Salient Weight Identification: AWQ observes that a small percentage of weights are critical
for the LLM's performance. These "salient” weights are identified by looking at the
corresponding activation magnitudes.

o Per-Channel Scaling: Instead of skipping the quantization of these important weights
(which would be hardware-inefficient), AWQ applies a per-channel scaling factor to the
weights. This scaling protects the salient weights by effectively giving them a larger
representation range during quantization.

GPTQ: Generalized Post-Training Quantization
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» Calibration Dataset: A calibration dataset is required to compute the Hessian matrix and
guide the quantization process.

o Methodology:
o Layer-wise Quantization: GPTQ processes the model one layer at a time.

o Error Minimization: For each layer, it iteratively quantizes the weights in a way that
minimizes the mean squared error between the output of the original and the quantized
layer. This is achieved by updating the remaining full-precision weights to compensate for
the error introduced by quantizing a subset of the weights.

o Hessian Matrix: The inverse of the Hessian matrix of the layer's output with respect to its
weights is used to guide this error compensation process.

WA4A8 Quantization Workflow

The following diagram illustrates the logical relationship and general workflow of the different

W4A8 post-training quantization methods.
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A high-level overview of different W4A8 PTQ workflows.

Conclusion

The landscape of W4A8 quantization for large language models is rapidly evolving, with
several effective techniques now available. FPTQ stands out for its ability to achieve state-of-
the-art performance among post-training methods through its novel logarithmic equalization
and fine-grained quantization strategies. SmoothQuant offers a clever approach to handling
activation outliers, while AWQ provides a hardware-friendly method for protecting critical
weights. GPTQ remains a strong contender with its rigorous error minimization approach. For
applications where a fine-tuning budget is available, LLM-QAT presents a powerful option for

maximizing accuracy.
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The choice of the optimal W4A8 quantization method will depend on the specific requirements
of the application, including the acceptable trade-off between accuracy and computational
overhead, the availability of calibration data, and the underlying hardware architecture. This
guide provides a foundational understanding to help researchers and professionals make
informed decisions when deploying quantized large language models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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